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Compound of Interest

Compound Name: 4,6-Diisopropylnicotinamide

Cat. No.: B493314

Get Quote

Part 1: Executive Safety Summary
Stop and Verify: Before handling, confirm the identity of your material.

Chemical Name: 4,6-Diisopropylnicotinamide (IUPAC: 4,6-diisopropylpyridine-3-

carboxamide)

CAS Number: 122775-91-1 (Note: Research catalogs may vary; verify label).

Physical State: Typically an off-white to yellow crystalline solid.

The "Why" Behind the Protocol (Scientific Context)
Unlike unsubstituted nicotinamide (Vitamin B3), the addition of two isopropyl groups at the 4

and 6 positions significantly increases the lipophilicity (LogP) of this molecule.

Environmental Impact: High lipophilicity correlates with increased potential for

bioaccumulation in aquatic organisms. Drain disposal is strictly prohibited.

Chemical Stability: The pyridine ring is thermodynamically stable.[1] Standard chemical

neutralization is ineffective.[1] High-temperature incineration is the only validated method for
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complete destruction.

Bioactivity: As a structural analog used in herbicide and kinase inhibitor synthesis, this

compound should be treated as a suspected bioactive agent with potential skin and eye

irritancy.[1]

Part 2: Hazard Identification & Waste Classification
In the absence of a substance-specific GHS harmonized classification, you must apply the

Precautionary Principle. Classify this material under the following hazard profiles for disposal

purposes:

Property Hazard Assessment
Waste Stream
Classification

Toxicity

Irritant (H315, H319);

Suspected STOT-SE

(Respiratory).

Hazardous Organic Waste

Flammability Combustible Organic Solid.[1]
Ignitable (if mixed with

solvents)

Reactivity
Stable amide; emits NOx upon

combustion.[1]

Non-Reactive / Nitrogen-

Bearing

Eco-Toxicity
High Risk (H412) due to

lipophilic substitution.

Marine Pollutant (Self-

Classified)

Part 3: Disposal Workflows (Visualized)
Workflow 1: Waste Stream Segregation Logic
This decision tree guides you through segregating 4,6-Diisopropylnicotinamide based on its

physical state in your workflow.
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Start: Identify Waste Form

Is it a Solid?

Pure Substance / Weighing Paper

Yes

Is it in Solution?

No

Stream A: Solid Hazardous Waste
(Incineration)

Pack in double-lined drum Check Solvent Type

Yes

Stream B: Halogenated Solvent Waste
(High BTU Incineration)

Contains DCM, Chloroform, etc.

Stream C: Non-Halogenated Organic Waste
(Fuel Blending)

Methanol, Acetone, DMSO only

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4,6-Diisopropylnicotinamide waste streams to

ensure regulatory compliance.

Part 4: Detailed Operational Procedures
Protocol A: Disposal of Solid Waste (Pure Compound)
Applicability: Expired stocks, synthesis residues, contaminated weighing boats, and PPE.[1]

Primary Containment:

Transfer solid waste into a wide-mouth HDPE (High-Density Polyethylene) jar or a

chemically resistant poly-bag.
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Scientific Rationale: HDPE is resistant to organic amides and prevents leaching.[1]

Labeling:

Affix a hazardous waste label.[1]

Constituents: Write "4,6-Diisopropylnicotinamide (Pyridine Derivative)."

Hazard Checkbox: Mark "Toxic" and "Irritant."

Secondary Containment:

Place the sealed primary container into the lab's main "Solid Organic Waste" drum (usually

a black or blue fiber/poly drum).[1]

Do not mix with oxidizers (e.g., nitrates, permanganates) to prevent exothermic reactions.

[1]

Protocol B: Disposal of Liquid Waste (HPLC Effluent /
Mother Liquor)
Applicability: Reaction mixtures or analytical samples dissolved in solvents.[1]

pH Check:

Dip a pH strip into the waste solution.[1]

Requirement: Ensure pH is between 5 and 9.[2] If highly acidic or basic, neutralize

carefully before adding to the main carboy to prevent drum pressurization.[1]

Solvent Segregation (Critical Step):

Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, pour into

the Halogenated Waste carboy.[1]

Scenario 2 (Non-Halogenated): If dissolved in Methanol, Acetonitrile, or DMSO, pour into

the Non-Halogenated Organic carboy.[1]
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Rinsing:

Triple-rinse empty glassware with a minimal amount of acetone. Add the rinsate to the

Non-Halogenated waste stream.[1]

Part 5: Emergency Response (Spill Protocol)
Scenario: You have spilled 5g of solid 4,6-Diisopropylnicotinamide on the benchtop.

1. Alert & Isolate
(Notify nearby staff)

2. Don PPE
(Nitrile Gloves, N95/P100 Mask, Goggles)

3. Dry Cleanup
(Avoid generating dust)

4. Solvent Wipe
(Acetone/Ethanol on tissue)Scoop/Sweep gently

5. Bag & Tag
(Dispose as Solid Hazardous)

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid spills to minimize inhalation risk.

Detailed Steps:

Avoid Dust: Do not dry sweep vigorously.[1] The isopropyl groups do not prevent the core

pyridine structure from being a respiratory irritant.

Solvent Decontamination: After removing the bulk solid, wipe the surface with a paper towel

soaked in Ethanol or Acetone.[1] The compound is lipophilic and will not clean up well with

water alone.[1]

Final Wash: Wash the area with soap and water to remove any film.[1]

Part 6: Regulatory Codes & Compliance[1]
When filling out your institution's waste manifest, use the following codes. Note that because

this is a specific research chemical, it often falls under "Not Otherwise Specified" (N.O.S.)

categories.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://patents.google.com/patent/CN100335026C/en
https://www.benchchem.com/product/b493314/docs?utm_src=pdf-body#4-6-diisopropylnicotinamide-proper-disposal-handling-guide
https://www.benchchem.com/product/b493314/docs?utm_src=pdf-body-img#4-6-diisopropylnicotinamide-proper-disposal-handling-guide
https://patents.google.com/patent/CN100335026C/en
https://patents.google.com/patent/CN100335026C/en
https://patents.google.com/patent/CN100335026C/en
https://patents.google.com/patent/CN100335026C/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b493314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Jurisdiction Code Description Notes

USA (RCRA) None (P/U List)
Not a listed P or U

waste.

USA (RCRA) D001
Ignitable

Characteristic

Only if mixed with

flammable solvents.[1]

EU (EWC) 07 01 04

Other organic

solvents/washing

liquids

For liquid waste

streams.[1]

EU (EWC) 16 05 08
Discarded organic

chemicals

For pure solid

substance.[1]

DOT (Transport) UN 2811
Toxic Solid, Organic,

N.O.S.[1]

Use if shipping off-

site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4,6-Diisopropylnicotinamide: Proper Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b493314/docs#4-6-diisopropylnicotinamide-proper-
disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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